7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile

• IUPAC Name: 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C15H12FN5/c1-2-12-13(9-3-5-11(16)6-4-9)15-19-8-10(7-17)14(18)21(15)20-12/h3-6,8H,2,18H2,1H3
• InChI Key: ZOYZOEUTJWHDLY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(C=NC2=C1C3=CC=C(C=C3)F)C#N)N
• Molecular Formula: C15H12FN5
• Molecular Weight: 281.29 g/mol

Description

7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile depend on the specific pharmacological activity being studied. For example, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile in lab experiments is its diverse pharmacological activities. This compound can be used to study various biological processes, including cell proliferation, apoptosis, and inflammation. However, one of the limitations of using this compound is its potential toxicity. Careful consideration should be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are several future directions for the scientific research application of 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile. One potential direction is the development of this compound as a novel anti-cancer agent. Further studies are needed to investigate the specific mechanisms of action and potential side effects of this compound in cancer cells. Another potential direction is the development of this compound as a novel anti-inflammatory agent. Further studies are needed to investigate the specific mechanisms of action and potential side effects of this compound in inflammatory diseases.

Synthesis Methods

The synthesis of 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile can be achieved through various methods. One of the commonly used methods involves the reaction of 4-fluoroaniline with ethyl acetoacetate to form 4-ethoxycarbonyl-4'-fluoroazobenzene. This intermediate is then reacted with guanidine carbonate to form 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile.

Scientific Research Applications

The scientific research application of 7-amino-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile is mainly focused on its potential therapeutic applications. This compound has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-microbial activities.